6-Amino-3-(2-fluoro-4-methylphenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(2-fluoro-4-methylphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H11FN2O2/c1-7-2-3-8(10(14)6-7)9-4-5-11(15)16-12(9)13(17)18/h2-6H,1H3,(H2,15,16)(H,17,18)
• InChI Key: PLCXBNCWFXGLNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(N=C(C=C2)N)C(=O)O)F
• Molecular Formula: C13H11FN2O2
• Molecular Weight: 246.24 g/mol

Description

6-Amino-3-(2-fluoro-4-methylphenyl)picolinic acid, often referred to as 6-AFMP, is a synthetic organic compound with a wide range of applications in scientific research and other applications. It is a white crystalline solid with a molecular weight of 239.22 g/mol and a melting point of 178-180°C. 6-AFMP is used in many areas of scientific research, including biochemical and physiological studies, and in laboratory experiments.

Scientific Research Applications

6-AFMP has been used in a variety of scientific research applications, including biochemical and physiological studies, and in laboratory experiments. It has been used to study the role of the enzyme acetylcholinesterase in the breakdown of acetylcholine, as well as to study the effects of certain drugs on the activity of this enzyme. It has also been used to study the effects of various compounds on the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as serotonin and dopamine. In addition, 6-AFMP has been used to study the role of the enzyme tyrosine hydroxylase in the production of catecholamines, such as epinephrine and norepinephrine.

Mechanism of Action

The mechanism of action of 6-AFMP is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase. This inhibition can lead to an increase in the concentration of certain neurotransmitters, such as acetylcholine and serotonin, which can have a variety of effects on the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-AFMP are still being studied. However, some of the effects that have been observed include an increase in the concentration of certain neurotransmitters, such as acetylcholine and serotonin, as well as an increase in the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase. In addition, 6-AFMP has been shown to have a variety of other effects, including an increase in the production of catecholamines, such as epinephrine and norepinephrine, and an increase in the activity of tyrosine hydroxylase.

Advantages and Limitations for Lab Experiments

The use of 6-AFMP in laboratory experiments has a number of advantages and limitations. One of the main advantages of using 6-AFMP is that it is relatively easy to synthesize and is relatively inexpensive. In addition, 6-AFMP has a wide range of applications in scientific research, making it a useful tool for scientists. However, there are also some limitations to the use of 6-AFMP in laboratory experiments, such as the fact that it is not yet fully understood how it works and the fact that it can have a variety of potentially unpredictable effects on the body.

Future Directions

There are a number of potential future directions for 6-AFMP research. One possible direction is to further study the mechanism of action of 6-AFMP and to gain a better understanding of how it works. Another possible direction is to study the effects of 6-AFMP on other enzymes, such as those involved in the breakdown of other neurotransmitters, such as dopamine and norepinephrine. In addition, further research could be conducted to determine the effects of 6-AFMP on other physiological processes, such as learning and memory. Finally, further research could be conducted to determine the potential therapeutic uses of 6-AFMP, as well as to determine any potential side effects or risks associated with its use.

Synthesis Methods

6-AFMP is synthesized through a two-step process. The first step involves the reaction of 2-fluoro-4-methylphenol with ethyl chloroacetate in the presence of potassium carbonate to form 2-fluoro-4-methylphenyl chloroacetate. This is followed by the reaction of 2-fluoro-4-methylphenyl chloroacetate with picolinic acid in the presence of sodium hydroxide to form 6-AFMP.